Cas no 77084-15-2 (2-phenyl-1-benzofuran-5-amine)

• Product Name: 2-phenyl-1-benzofuran-5-amine
• CAS No: 77084-15-2
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD04971060
• CID: 548788
• PubChem ID: 16765172
• Update Time: 2025-04-19

2-phenyl-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylbenzofuran-5-amine
• (2-PHENYL-1-BENZOFURAN-5-YL)AMINE
• (2-phenyl-1-benzofuran-5-yl)amine(SALTDATA: FREE)
• 2-phenyl-1-benzofuran-5-amine
• 5-Amino-2-phenylbenzofuran
• 5-Benzofuranamine,2-phenyl-
• 2-phenyl-5-aminobenzofuran
• 2-phenylbenzo[b]furan-5-ylamine
• 2-Phenyl-benzofuran-5-ylamine
• 5-Benzofuranamine,2-phenyl
• FT-0679125
• EN300-229885
• SCHEMBL2242806
• 2-Phenyl benzofuran-5-amine
• MFCD04971060
• AKOS000311198
• NCGC00319479-01
• 77084-15-2
• CDA08415
• AB01316004-02
• CS-0240748
• DTXSID10587938
• BS-36241
• A917315
• 5-Benzofuranamine, 2-phenyl-
• STK349840
• DB-015406
• BBL040091

• MDL： MFCD04971060
• Inchi： 1S/C14H11NO/c15-12-6-7-13-11(8-12)9-14(16-13)10-4-2-1-3-5-10/h1-9H,15H2
• InChI Key： BDGHGQICSWOMQQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 397.163°C at 760 mmHg
• Flash Point: 193.998°C
• Refractive Index: 1.673
• PSA: 39.16000
• LogP: 4.26320

2-phenyl-1-benzofuran-5-amine Security Information

• HazardClass：IRRITANT